3-(3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)-N-(thiophen-2-ylmethyl)azetidine-1-carboxamide

• IUPAC Name: 3-[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]-N-(thiophen-2-ylmethyl)azetidine-1-carboxamide
• InChI: InChI=1S/C15H14N4O3S/c20-15(16-7-11-3-2-6-23-11)19-8-10(9-19)14-17-13(18-22-14)12-4-1-5-21-12/h1-6,10H,7-9H2,(H,16,20)
• InChI Key: LTZZXKWQPGLOSY-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)NCC2=CC=CS2)C3=NC(=NO3)C4=CC=CO4
• Molecular Formula: C15H14N4O3S
• Molecular Weight: 330.4 g/mol
• CAS No.: 1428372-26-2

Description

This compound features a unique hybrid structure combining a 1,2,4-oxadiazole core substituted with a furan-2-yl group, an azetidine ring (4-membered nitrogen-containing heterocycle), and a thiophen-2-ylmethyl carboxamide side chain. The 1,2,4-oxadiazole moiety is known for its metabolic stability and role in enhancing binding affinity to biological targets, while the azetidine ring introduces conformational rigidity compared to larger rings like piperidine. The thiophene and furan heterocycles may contribute to π-π stacking interactions or hydrogen bonding in receptor binding.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares key structural features and biological activities of the target compound with analogues from the evidence:

Compound	Core Structure	Key Substituents	Reported Activity/Data	Reference
3-(3-(Furan-2-yl)-1,2,4-oxadiazol-5-yl)-N-(thiophen-2-ylmethyl)azetidine-1-carboxamide	Azetidine + Oxadiazole	Furan-2-yl, Thiophen-2-ylmethyl	No direct activity data; inferred potential based on oxadiazole and thiophene motifs	N/A
3-[3-(4-Fluorophenyl)-1,2,4-oxadiazol-5-yl]-N-(2-methylphenyl)piperidine-1-carboxamide	Piperidine + Oxadiazole	4-Fluorophenyl, 2-methylphenyl	High binding affinity to Mycobacterium tuberculosis targets; standard pharmacophoric properties
3-(3-Isopropyl-1,2,4-oxadiazol-5-yl)-N-(4-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl)propanamide	Propanamide + Oxadiazole	Isopropyl, Pyrimidine-pyrazole	CFTR modulator; synthesized in 47% yield; ESI-MS: m/z 342.2 [M + H]+
N-(4-methoxybenzylidene)-3-(methylthio)-5-(thiophen-2-ylmethyl)-4H-1,2,4-triazol-4-amine (6c)	1,2,4-Triazole	Thiophen-2-ylmethyl, 4-methoxybenzylidene	Antimicrobial potential; 89.1% yield, mp 180–182°C
5-cyano-4-(2-furyl)-N-(2-methoxyphenyl)-6-{[2-(4-methoxyphenyl)-2-oxoethyl]thio}-2-methyl-1,4-dihydropyridine-3-carboxamide	Dihydropyridine	Furan-2-yl, Thioether-linked ketone	Structural analog for calcium channel modulation; no explicit activity data

Key Observations

Oxadiazole Substitution :

• The fluorophenyl-substituted oxadiazole in demonstrated high antitubercular activity, suggesting electron-withdrawing groups (e.g., F) enhance target binding. The target compound’s furan-2-yl substituent (electron-rich) may favor interactions with hydrophobic or aromatic residues in receptors.
• The isopropyl-substituted oxadiazole in highlights the role of alkyl groups in modulating physicochemical properties (e.g., lipophilicity), which could influence bioavailability.

Heterocyclic Core Comparison: Azetidine vs. Oxadiazole vs. Triazole: Compounds with 1,2,4-triazole cores (e.g., ) often exhibit antimicrobial activity, but the oxadiazole’s superior metabolic stability may make it more suitable for in vivo applications.

Thiophene and Furan Motifs :

• Thiophen-2-ylmethyl groups (present in the target compound and ) may enhance membrane permeability due to their moderate lipophilicity.
• Furan-2-yl substituents (target compound and ) could engage in hydrogen bonding or dipole interactions, depending on the target’s electronic environment.

Synthetic Feasibility :

• The 47% yield reported for the CFTR modulator suggests that oxadiazole-containing compounds can be synthesized efficiently, though the target compound’s azetidine and thiophene groups may require optimized coupling conditions.